![molecular formula C11H8BrN3 B1485174 5-(4-bromophenyl)-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole CAS No. 2098078-60-3](/img/structure/B1485174.png)
5-(4-bromophenyl)-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole
Overview
Description
5-(4-Bromophenyl)-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole (5-BP-PT) is a heterocyclic organic compound that belongs to the triazole family. It is a five-membered ring structure composed of three nitrogen atoms, one bromine atom, and one carbon atom, with a carbon-carbon triple bond between the bromine and the carbon atom. This compound has been studied for its various applications in scientific research.
Scientific Research Applications
Biological and Pharmacological Applications
Antimicrobial and Antifungal Activities
Derivatives of 1,2,4-triazole, such as 5-(4-bromophenyl)-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole, have shown significant antimicrobial and antifungal effects. This is evident in the synthesis of various derivatives which exhibited potent activities against different bacterial and fungal strains (Bektaş et al., 2007), (Safonov & Panasenko, 2022).
Antileishmanial Properties
Certain 4-amino-1,2,4-triazole derivatives, closely related to the 5-(4-bromophenyl) variant, have shown promise in antileishmanial activity studies, indicating potential use in treating Leishmania infections (Süleymanoğlu et al., 2017).
Antidepressant Activity
Some derivatives of 1,2,4-triazole, including thietane-1,1-dioxide analogs, have exhibited antidepressant properties in animal models, suggesting potential applications in mental health treatments (Klen et al., 2017).
Chemical and Structural Studies
Synthesis and Structural Analysis
Studies have been conducted on the synthesis and structural analysis of various 1,2,4-triazole derivatives. These studies contribute to understanding the chemical properties and potential applications of these compounds in various fields, including pharmaceuticals and materials science (Hegarty et al., 1974), (Ahmed et al., 2020).
Theoretical Calculations and Predictions
Computational studies and theoretical calculations have been utilized to predict the biological activity of 1,2,4-triazole derivatives, offering insights into their potential pharmacological applications and chemical behaviors (Bigdan, 2021).
properties
IUPAC Name |
5-(4-bromophenyl)-1-prop-2-ynyltriazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrN3/c1-2-7-15-11(8-13-14-15)9-3-5-10(12)6-4-9/h1,3-6,8H,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYPZRNLVEYZUKM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1C(=CN=N1)C2=CC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-bromophenyl)-1-(prop-2-yn-1-yl)-1H-1,2,3-triazole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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